1-(3-bromophenyl)-3-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide

• IUPAC Name: 3-(3-bromophenyl)-1-(4-fluorophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C17H14BrFN2O3S/c18-11-2-1-3-14(8-11)21-16-10-25(23,24)9-15(16)20(17(21)22)13-6-4-12(19)5-7-13/h1-8,15-16H,9-10H2
• InChI Key: DWAHDRJUPBODIO-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CS1(=O)=O)N(C(=O)N2C3=CC=C(C=C3)F)C4=CC(=CC=C4)Br
• Molecular Formula: C17H14BrFN2O3S
• Molecular Weight: 425.3 g/mol

Description

1-(3-bromophenyl)-3-(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide is a useful research compound. Its molecular formula is C17H14BrFN2O3S and its molecular weight is 425.27. The purity is usually 95%.
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Scientific Research Applications

Multifunctional Applications in Magnetic and Photochromic Materials

Compounds with similar structural motifs to the one mentioned have been synthesized and characterized for their multifunctional applications, particularly in the realms of slow magnetic relaxation and photochromic behavior. For instance, mononuclear complexes with bisthienylethene-cobalt(II) demonstrate distinct magnetic behaviors and photochromic properties, influenced significantly by substituent groups. These materials change color upon irradiation with specific wavelengths of light, indicating potential applications in data storage and optical switches (Cao et al., 2015).

Synthesis and Characterization for Biological Activity

The synthetic pathways of related compounds have been explored, revealing moderate to good yields and providing a foundation for the development of biologically active molecules. For example, the synthesis of 1-substituted benzimidazoles from o-bromophenyl isocyanide and amines under specific catalysis has been reported, showcasing the versatility of these frameworks in generating compounds with potential therapeutic applications (Lygin & Meijere, 2009).

Applications in Luminescence and Catalysis

Research on similar compounds also extends to their luminescence and catalytic properties. Heteroleptic Ir(III) complexes based on bisthienylethene exhibit distinctive luminescence behaviors, influenced by structural modifications and coordination with metal ions. These findings suggest potential uses in light-emitting devices and as probes for various applications (Cao et al., 2015).